N-(1-benzothiophen-2-ylmethyl)-3-methyl-1,1-dioxo-1,4-thiazinane-4-carboxamide

• IUPAC Name: N-(1-benzothiophen-2-ylmethyl)-3-methyl-1,1-dioxo-1,4-thiazinane-4-carboxamide
• InChI: InChI=1S/C15H18N2O3S2/c1-11-10-22(19,20)7-6-17(11)15(18)16-9-13-8-12-4-2-3-5-14(12)21-13/h2-5,8,11H,6-7,9-10H2,1H3,(H,16,18)
• InChI Key: IKOPADLSBXFDGD-UHFFFAOYSA-N
• Canonical SMILES: CC1CS(=O)(=O)CCN1C(=O)NCC2=CC3=CC=CC=C3S2
• Molecular Formula: C15H18N2O3S2
• Molecular Weight: 338.4 g/mol

Description

N-(1-benzothiophen-2-ylmethyl)-3-methyl-1,1-dioxo-1,4-thiazinane-4-carboxamide is a complex organic compound that belongs to the class of benzothiophene derivatives Benzothiophene is an aromatic organic compound with a sulfur atom incorporated into a benzene ring, making it a heterocyclic compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-benzothiophen-2-ylmethyl)-3-methyl-1,1-dioxo-1,4-thiazinane-4-carboxamide typically involves multiple steps, starting with the preparation of the benzothiophene core. One common method is the intramolecular cyclization of o-alkynylthiophenols, followed by functionalization at the 2-position of the benzothiophene ring . The synthesis may also involve the use of phase-transfer catalysts and specific reaction conditions such as elevated temperatures and the presence of specific reagents like sodium iodide .

Industrial Production Methods

Industrial production of this compound would likely involve scalable synthetic routes that ensure high yield and purity. This could include the use of continuous flow reactors and optimized reaction conditions to facilitate the large-scale synthesis of the compound. The use of catalysts and automated systems would be essential to maintain consistency and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

N-(1-benzothiophen-2-ylmethyl)-3-methyl-1,1-dioxo-1,4-thiazinane-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the sulfur atom or other functional groups.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the benzothiophene ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions often involve specific solvents, temperatures, and catalysts to drive the reactions to completion.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce a variety of functional groups onto the benzothiophene ring .

Scientific Research Applications

N-(1-benzothiophen-2-ylmethyl)-3-methyl-1,1-dioxo-1,4-thiazinane-4-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in the study of biochemical pathways and mechanisms.

Medicine: Due to its potential pharmacological properties, it is investigated for use in drug development, particularly for its antimicrobial and anticancer activities.

Industry: The compound can be used in the development of materials with specific properties, such as corrosion inhibitors and organic semiconductors.

Mechanism of Action

The mechanism of action of N-(1-benzothiophen-2-ylmethyl)-3-methyl-1,1-dioxo-1,4-thiazinane-4-carboxamide involves its interaction with specific molecular targets. The benzothiophene core allows the compound to bind to enzymes and receptors, modulating their activity. This interaction can affect various biochemical pathways, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other benzothiophene derivatives such as:

Raloxifene: Used in the treatment of breast cancer and osteoporosis.

Zileuton: An anti-inflammatory drug used to treat asthma.

Sertaconazole: An antifungal agent.

Uniqueness

What sets N-(1-benzothiophen-2-ylmethyl)-3-methyl-1,1-dioxo-1,4-thiazinane-4-carboxamide apart is its unique combination of the benzothiophene core with a thiazinane ring and a carboxamide group. This structure provides a distinct set of chemical and biological properties, making it a valuable compound for various applications in research and industry .